Cas no 2171861-62-2 (3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylcyclopentan-1-one)

• Product Name: 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylcyclopentan-1-one
• CAS No: 2171861-62-2
• MF: C₁₁H₁₃ClO₂S
• MW: 244.737721204758
• CID: 6109251
• PubChem ID: 165534058
• Update Time: 2025-06-15

3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylcyclopentan-1-one
• EN300-1289695
• 2171861-62-2
• 3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-2-methylcyclopentan-1-one

• Inchi： 1S/C11H13ClO2S/c1-7-9(13)3-4-10(7)15-6-8-2-5-11(12)14-8/h2,5,7,10H,3-4,6H2,1H3
• InChI Key： LAAIPFDXBWMYPM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC2CCC(C2C)=O)O1

Computed Properties

• Exact Mass: 244.0324785g/mol
• Monoisotopic Mass: 244.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylcyclopentan-1-one

Comprehensive Overview of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylcyclopentan-1-one (CAS No. 2171861-62-2)

3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylcyclopentan-1-one is a specialized organic compound with a unique structural framework, combining a cyclopentanone core with a chlorofuran moiety. This compound, identified by its CAS No. 2171861-62-2, has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its molecular formula, C₁₁H₁₃ClO₂S, highlights the presence of sulfur and chlorine, which are often pivotal in modulating biological activity.

In recent years, the demand for heterocyclic compounds like 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylcyclopentan-1-one has surged, driven by their applications in drug discovery and material science. Researchers are particularly intrigued by its furan and thioether functionalities, which are known to enhance pharmacokinetic properties. A common query in scientific forums is: "How does the chlorofuran group influence the reactivity of this compound?" The answer lies in the electron-withdrawing effect of chlorine, which can stabilize intermediates in synthetic pathways.

The synthesis of CAS No. 2171861-62-2 typically involves multi-step organic reactions, including alkylation and cyclization processes. One trending topic in synthetic chemistry is the use of green chemistry principles to optimize such syntheses, reducing waste and improving yields. This aligns with broader industry shifts toward sustainable practices, a theme frequently searched in academic and industrial databases.

From an analytical perspective, 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylcyclopentan-1-one is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for verifying purity and structure, especially given the compound's potential use in high-value applications. A frequently asked question is: "What solvents are optimal for dissolving this compound?" Polar aprotic solvents such as DMSO or acetonitrile are often recommended due to the compound's moderate polarity.

In the context of drug development, derivatives of cyclopentanone scaffolds are explored for their anti-inflammatory and antimicrobial properties. The methylsulfanyl group in this compound may offer metabolic stability, a hot topic in medicinal chemistry discussions. Researchers also investigate its role in catalysis, where sulfur-containing compounds often act as ligands or intermediates.

Beyond pharmaceuticals, CAS No. 2171861-62-2 finds niche applications in flavor and fragrance industries, where furan derivatives contribute to aroma profiles. This dual utility underscores its versatility, a point often highlighted in patent literature. Searches for "furan-based flavor compounds" or "sulfur-containing cyclopentanones" reflect growing cross-disciplinary interest.

Regulatory and safety profiles of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylcyclopentan-1-one are meticulously documented, with emphasis on proper handling and storage. While not classified as hazardous under standard guidelines, users frequently search for "material safety data sheets (MSDS)" to ensure compliance with laboratory protocols.

In summary, 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylcyclopentan-1-one exemplifies the intersection of synthetic chemistry and applied science. Its structural features and functional groups make it a valuable candidate for further research, particularly in areas prioritizing molecular diversity and sustainability. As innovation continues, this compound is poised to remain relevant in both academic and industrial settings.